Cas no 896618-58-9 ( )

  structure
  structure
Product Name: 
CAS No:896618-58-9
MF:C13H12OS
MW:216.298782348633
MDL:MFCD07699026
CID:878479
PubChem ID:24723397
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (2,3-dimethylphenyl)-thiophen-3-ylmethanone
    • 3-(2,3-DIMETHYLBENZOYL)THIOPHENE
    • DTXSID60641837
    • 896618-58-9
    • (2,3-Dimethylphenyl)(thiophen-3-yl)methanone
    • MFCD07699026
    • AKOS011841221
    •  
    • MDL： MFCD07699026
    • Inchi： 1S/C13H12OS/c1-9-4-3-5-12(10(9)2)13(14)11-6-7-15-8-11/h3-8H,1-2H3
    • InChI Key： SSQQVQVYUDJNFC-UHFFFAOYSA-N
    • SMILES： S1C=CC(=C1)C(C1C=CC=C(C)C=1C)=O

Computed Properties

  • Exact Mass: 216.06100
  • Monoisotopic Mass: 216.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • Density: 1.14
  • Boiling Point: 328°C at 760 mmHg
  • Flash Point: 152.2°C
  • Refractive Index: 1.591
  • PSA: 45.31000
  • LogP: 3.59590

  Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
202332-1g
3-(2,3-Dimethylbenzoyl)thiophene
 896618-58-9 97%
1g
 ￡554.00 2022-02-28
Fluorochem
202332-2g
3-(2,3-Dimethylbenzoyl)thiophene
 896618-58-9 97%
2g
 ￡837.00 2022-02-28
Fluorochem
202332-5g
3-(2,3-Dimethylbenzoyl)thiophene
 896618-58-9 97%
5g
 ￡1702.00 2022-02-28
Matrix Scientific
107109-1g
3-(2,3-Dimethylbenzoyl)thiophene, 97%
 896618-58-9 97%
1g
 $517.00 2023-09-05
Matrix Scientific
107109-2g
3-(2,3-Dimethylbenzoyl)thiophene, 97%
 896618-58-9 97%
2g
 $739.00 2023-09-05
Matrix Scientific
107109-5g
3-(2,3-Dimethylbenzoyl)thiophene, 97%
 896618-58-9 97%
5g
 $1412.00 2023-09-05
abcr
AB362459-1 g
3-(2,3-Dimethylbenzoyl)thiophene, 97%; .
 896618-58-9 97%
1g
 €954.60 2023-04-26
abcr
AB362459-2 g
3-(2,3-Dimethylbenzoyl)thiophene, 97%; .
 896618-58-9 97%
2g
 €1400.00 2023-04-26
abcr
AB362459-1g
3-(2,3-Dimethylbenzoyl)thiophene, 97%; .
 896618-58-9 97%
1g
 €953.10 2025-04-15
abcr
AB362459-2g
3-(2,3-Dimethylbenzoyl)thiophene, 97%; .
 896618-58-9 97%
2g
 €1398.60 2025-04-15

  Related Literature

896618-58-9 ( ) Related Products

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司